16-Bromohexadec-5-ene

• CAS RN: 102818-76-8
• Molecular Formula: C16H31Br
• Molecular Weight: 303.32 g/mol
• IUPAC Name: 16-bromohexadec-5-ene
• InChI: InChI=1S/C16H31Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h5-6H,2-4,7-16H2,1H3
• InChI Key: WNNYMLABSXFVED-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=CCCCCCCCCCCBr

Description

16-Bromohexadec-5-ene is a useful research compound. Its molecular formula is C16H31Br and its molecular weight is 303.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hexadecenyl bromide (360 g; 1.2 mol) and 1800 mL (2660 g; 34 mol) of DMSO were mixed and heated to 60° C. for 30 minutes. Then, NaHCO3 and a co-solvent were added, pressure reduced and temperature raised for the period of time specified in Table I. Reaction mixture was then cooled and concentrated on a rotary evaporator. GLC analysis was then carried out to determine aldehyde/alcohol ratios in the reaction product. Results from reactions employing several different co-solvents are summarized in Table I as runs 5-9.